Cas no 131474-72-1 (N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine)

• Product Name: N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine
• CAS No: 131474-72-1
• MF: C₃₀H₄₅N₅O₈Si₂
• MW: 659.878009557724
• CID: 1232597
• PubChem ID: 136244630
• Update Time: 2025-06-08

N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine,N-(phenoxyacetyl)-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
• 3',5'-O-(1,1,3,3-Tetraisopropyl-1,3-disiloxanediyl)uridine
• 3',5'-TIPS-N-PAc-Guanosine
• N-[9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-6-oxo-3H-purin-2-yl]-2-phenoxyacetamide
• 3',5'-TIPS-N-PAC-G
• 5',3'-tetraisopropyl disiloxane-riboguanosine(N-PAC)
• N-(Phenoxyacetyl)-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]guanosine
• N-[9-[(6Ar,8R,9R,9aR)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5
• N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine
• N-[9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-6-oxo-1H-purin-2-yl]-2-phenoxyacetamide
• 131474-72-1
• N-(9-((6aR,8R,9R,9aS)-9-Hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-6-oxo-6,9-dihydro-3H-purin-2-yl)-2-phenoxyacetamide
• 3',5'-TIPS-N2-Phenoxyacetyl-guanosine
• J-700303
• MFCD27976862
• N2-Phenoxyacetyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)-guanosine
• 3,5-TIPS-N-PAc-Guanosine
• F90192

• MDL： MFCD27976862
• Inchi： 1S/C30H45N5O8Si2/c1-17(2)44(18(3)4)40-14-22-26(42-45(43-44,19(5)6)20(7)8)25(37)29(41-22)35-16-31-24-27(35)33-30(34-28(24)38)32-23(36)15-39-21-12-10-9-11-13-21/h9-13,16-20,22,25-26,29,37H,14-15H2,1-8H3,(H2,32,33,34,36,38)/t22-,25-,26-,29-/m1/s1
• InChI Key： RRWDFNRJFKNJIJ-QTWDEJAXSA-N
• SMILES： [Si]1(C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(NC(COC5C=CC=CC=5)=O)=NC3=4)=O)O2)O)O1

Computed Properties

• Exact Mass: 659.28085
• Monoisotopic Mass: 659.28066648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 154.76
• LogP: 5.41360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine

Recent Advances in the Study of N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS: 131474-72-1)

The compound N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine (CAS: 131474-72-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in oligonucleotide synthesis. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and applications in nucleic acid research.

Recent studies have highlighted the role of N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine as a key intermediate in the synthesis of modified nucleosides and oligonucleotides. The compound's 3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl) protecting group offers enhanced stability during chemical reactions, making it particularly valuable for solid-phase oligonucleotide synthesis. Researchers have successfully utilized this compound to introduce site-specific modifications into RNA and DNA sequences, enabling the study of nucleic acid structure-function relationships.

One of the most notable advancements in this area involves the use of N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine in the development of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs). These therapeutic agents rely on precise chemical modifications to improve their pharmacokinetic properties and target specificity. The compound's ability to protect the guanosine moiety while allowing for subsequent functionalization has made it a valuable tool in the design of next-generation nucleic acid therapeutics.

In addition to its applications in therapeutic development, recent research has explored the compound's potential in structural biology studies. The protected guanosine derivative has been used to investigate RNA folding dynamics and ribozyme catalysis, providing insights into the fundamental mechanisms of nucleic acid function. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize the compound's conformational properties and interactions with other biomolecules.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for N2-Phenoxyacetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)guanosine to improve yield and scalability. Additionally, efforts are underway to explore its utility in emerging areas such as DNA nanotechnology and synthetic biology. These developments underscore the compound's versatility and its continued importance in advancing the frontiers of chemical biology and medicinal chemistry.